Exothermic and thermal runaway behaviour of some ionic liquids at elevated temperatures†
Chemical Communications Pub Date: 2009-09-07 DOI: 10.1039/B911568D
Abstract
The exothermic behaviour and intrinsic safety of a number of
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